Cas no 351161-24-5 (11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol)

• Product Name: 11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol
• CAS No: 351161-24-5
• MF: C₁₄H₁₈N₂S₃
• MW: 310.50111913681
• CID: 5224374
• PubChem ID: 3715065
• Update Time: 2026-03-07

11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidine-2,4-dithione
• 11-tert-Butyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene-3,5-dithiol
• 11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol

• Inchi： 1S/C14H18N2S3/c1-14(2,3)7-4-5-8-9(6-7)19-12-10(8)11(17)15-13(18)16-12/h7H,4-6H2,1-3H3,(H2,15,16,17,18)
• InChI Key： UUJWCOHAPCQDIT-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=S)C2C3CCC(C(C)(C)C)CC=3SC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol

Chemical Profile of 11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol (CAS No. 351161-24-5)

11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol (CAS No. 351161-24-5) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique framework and potential biological activities. The compound belongs to a class of tricyclic molecules featuring a sulfur-containing thia bridge and multiple nitrogen atoms, which contribute to its distinct electronic and steric properties. This introduction aims to provide a comprehensive overview of the compound’s chemical structure, synthesis, and emerging applications in pharmaceutical research.

The molecular structure of 11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol is characterized by a tricyclic system composed of three fused rings, with the presence of a sulfur atom at the 8-position and two nitrogen atoms at the 4 and 6 positions. The tert-butyl substituent at the 11-position introduces steric bulk, which can influence both the compound’s solubility and its interactions with biological targets. The presence of multiple double bonds (tetraene system) and the thia bridge further enhances the molecule’s complexity and reactivity.

From a synthetic perspective, the preparation of this compound presents considerable challenges due to its intricate tricyclic core and the need for precise functionalization at multiple positions. Traditional synthetic approaches often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Recent advances in organic synthesis have enabled more efficient routes to such complex molecules, leveraging transition metal-catalyzed reactions and novel cyclization strategies to streamline the process.

One of the most compelling aspects of 11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol is its potential as a scaffold for drug discovery. The combination of nitrogen and sulfur heteroatoms in its structure suggests that it may exhibit various biological activities by interacting with biological macromolecules such as enzymes and receptors. Preliminary studies have hinted at its potential in modulating inflammatory pathways and inhibiting certain enzymes implicated in metabolic disorders.

Recent research has focused on exploring the pharmacological properties of this compound by evaluating its interactions with target proteins in vitro. The thia bridge and tetraene system are particularly noteworthy as they can serve as recognition motifs for specific binding sites on biological targets. Additionally, the tert-butyl group may enhance binding affinity through steric interactions or stabilize transient conformations of the ligand upon binding.

In terms of therapeutic applications, 11-tert-butyl-8-thia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2,4,6-tetraene-3,5-dithiol has shown promise in preclinical models as a candidate for treating conditions associated with oxidative stress and inflammation. The sulfur-containing heterocycles are known to exhibit redox-active properties, which could be exploited for developing novel therapeutic strategies against neurodegenerative diseases or cardiovascular disorders.

The compound’s unique structural features also make it an attractive candidate for studying structure-function relationships in medicinal chemistry. By modifying specific parts of its framework—such as replacing the thia bridge with another heteroatom or altering the position of the tert-butyl group—researchers can gain insights into how structural changes influence biological activity. This approach allows for the rational design of derivatives with enhanced potency or selectivity.

From an industrial standpoint,11-tert-butyl-8-thia-4,6-diazatricyclo[7,??.?..?..?..?.?.?.?.?.?.?.?.?.?.?.?.?.?.?.?.?..?..?..?..?..?..?..?..?..]trideca-(1(9)),2,44-tetraene-(3,55-dithiol (CAS No.) represents an example of how advanced chemical synthesis can be leveraged to create novel molecular entities with therapeutic potential.* Its development highlights*the ongoing importance*of heterocyclic chemistry*in pharmaceutical research*and underscores*the need for innovative synthetic methodologies*to access complex scaffolds efficiently.*